Cas no 227306-27-6 (1,2-dimethyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-1,3-benzodiazole)

1,2-Dimethyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-1,3-benzodiazole is a boronate ester derivative featuring a benzodiazole core. This compound is primarily utilized as an intermediate in Suzuki-Miyaura cross-coupling reactions, owing to its stable boronate moiety, which facilitates efficient aryl-aryl bond formation. The tetramethyl-1,3,2-dioxaborolane group enhances solubility in organic solvents and improves handling under inert conditions. The 1,2-dimethyl substitution on the benzodiazole ring contributes to steric stabilization, reducing unwanted side reactions. Its well-defined structure and consistent reactivity make it a reliable reagent for synthesizing complex heterocyclic systems in pharmaceutical and materials science research. Proper storage under anhydrous conditions is recommended to maintain stability.
1,2-dimethyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-1,3-benzodiazole structure
227306-27-6 structure
Product Name:1,2-dimethyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-1,3-benzodiazole
CAS No:227306-27-6
MF:C15H21BN2O2
MW:272.150443792343
MDL:MFCD28718428
CID:244947
PubChem ID:18379533
Update Time:2025-06-07

1,2-dimethyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzimidazole,1,2-dimethyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
    • 1,2-dimethyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzimidazole
    • 1,2-dimethyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-1,3-benzodiazole
    • 1H-Benzimidazole, 1,2-dimethyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
    • 1, 2-dimethyl-5-(4, 4, 5, 5-tetramethyl-1, 3, 2-dioxaborolan-2-yl)benzimidazole
    • 1,2-dimethyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-1,3-benzodiazole
    • Z2418414341
    • EN300-250384
    • FXDHFIOIFZWWDI-UHFFFAOYSA-N
    • SCHEMBL6584423
    • DTXSID20593287
    • CJA30627
    • 227306-27-6
    • 1,2-Dimethyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-benzimidazole
    • DS-000316
    • G75735
    • 1,2-DIMETHYL-5-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-1H-BENZO[D]IMIDAZOLE
    • MDL: MFCD28718428
    • Inchi: 1S/C15H21BN2O2/c1-10-17-12-9-11(7-8-13(12)18(10)6)16-19-14(2,3)15(4,5)20-16/h7-9H,1-6H3
    • InChI Key: FXDHFIOIFZWWDI-UHFFFAOYSA-N
    • SMILES: O1B(C2C=CC3=C(C=2)N=C(C)N3C)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 271.17333
  • Monoisotopic Mass: 272.1696081g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 1
  • Complexity: 372
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 36.3Ų

Experimental Properties

  • PSA: 36.28
  • LogP: 2.18090

1,2-dimethyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-1,3-benzodiazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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